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Compound of Interest

Compound Name: JNJ-64264681

Cat. No.: B15577197 Get Quote

Technical Support Center: JNJ-64264681
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers and scientists working with JNJ-64264681. It has come to our attention

that the designation "JNJ-64264681" is associated with two distinct therapeutic entities: a small

molecule Bruton's tyrosine kinase (BTK) inhibitor and a personalized mRNA cancer vaccine,

also known as V940 (mRNA-4157). To ensure clarity and provide targeted support, this guide is

divided into two sections, each addressing the specific challenges and experimental

considerations for one of these compounds.

Section 1: JNJ-64264681 (BTK Inhibitor)
This section focuses on the small molecule inhibitor of Bruton's tyrosine kinase. The primary

challenges for researchers working with this compound often relate to its solubility and proper

handling in experimental settings.

Solubility Data
Proper dissolution is critical for accurate and reproducible experimental results. The following

table summarizes the solubility of the JNJ-64264681 small molecule inhibitor in a common

laboratory solvent.
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Solvent Concentration Molarity Notes

DMSO 100 mg/mL 192.81 mM

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

Experimental Protocols
Preparing a Stock Solution (100 mg/mL in DMSO)

Materials: JNJ-64264681 powder, anhydrous DMSO, sterile microcentrifuge tubes, precision

balance, and calibrated pipettes.

Procedure:

Weigh the desired amount of JNJ-64264681 powder using a precision balance.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a concentration of 100

mg/mL.[1]

Vortex or sonicate the solution gently until the powder is completely dissolved. The

solution should be clear.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1]

Storage:

Store the stock solution at -80°C for up to one year or at -20°C for up to one month.[1][2]

Troubleshooting and FAQs
Q1: My JNJ-64264681 is not fully dissolving in DMSO.

A1: This may be due to the quality of the DMSO. Moisture-absorbing DMSO can reduce the

solubility of the compound.[1] Ensure you are using fresh, anhydrous DMSO. Gentle warming

or sonication can also aid in dissolution.
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Q2: I observed precipitation when diluting the DMSO stock solution in an aqueous buffer.

A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous medium. To mitigate this, you can try several approaches:

Increase the percentage of organic co-solvent (if your experimental system allows).

Use a formulation with surfactants like Tween-80 or solubilizing agents like PEG300. A

suggested in-vivo formulation involves a multi-step process:

Add 50 μL of a 100 mg/mL DMSO stock to 400 μL of PEG300 and mix until clear.

Add 50 μL of Tween-80 to the mixture and mix until clear.

Add 500 μL of ddH₂O to reach a final volume of 1 mL.[1]

Prepare the working solution fresh and use it immediately.[1]

Q3: What is the mechanism of action of JNJ-64264681?

A3: JNJ-64264681 is an irreversible covalent inhibitor of Bruton's tyrosine kinase (BTK).[3][4]

By binding to BTK, it blocks the B-cell antigen receptor (BCR) signaling pathway, which is

crucial for the proliferation and survival of malignant B-cells.[3][4]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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